Cas no 40276-93-5 (3-Methyl-1-hexyne)

3-Methyl-1-hexyne Properties

Names and Identifiers

• 3-Methyl-1-hexyne
• 3-methylhex-1-yne
• 3-Methyl-1-hexyne technical grade
• (2E,4Z)-4-(3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE)-1-PHENYLBUT-2-EN-1-ONE
• MFCD00041671
• EN300-787589
• DTXSID70960667
• 1-Hexyne, 3-methyl-
• AKOS025295295
• FT-0616034
• 40276-93-5
• 3-Methyl-1-hexyne, technical grade
• DA-06118
• +Expand

• MDL： MFCD00041671
• InChIKey： OPZULQHRFNTFFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12/c1-4-6-7(3)5-2/h2,7H,4,6H2,1,3H3
• SMILES： CCCC(C)C#C
• BRN： 1098327

Computed Properties

• Exact Mass: 96.09390
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 96.094
• Heavy Atom Count: 7
• Complexity: 73.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.05580
• PSA: 0.00000
• Refractive Index: n20/D 1.402
• Boiling Point: 85°C
• Melting Point: -88.73°C (estimate)
• Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
• Color/Form: liquid
• Solubility: Insoluble
• Density: 0.710 g/mL at 25 °C